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Compound of Interest

Compound Name: Convolamine

Cat. No.: B000090 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction Convolamine is a tropane alkaloid identified as a potent positive modulator of the

Sigma-1 Receptor (S1R), a crucial chaperone protein located at the endoplasmic reticulum.[1]

[2] It exhibits significant neuroprotective and cognitive-enhancing properties, making it a

compound of interest in drug development and neuroscience research.[1][3][4] For reliable and

reproducible in vitro cell culture experiments, proper dissolution and handling of Convolamine
are paramount. This application note provides a detailed protocol for dissolving Convolamine,

preparing stock and working solutions, and offers insights into its mechanism of action.

Data Presentation: Properties of Convolamine
A summary of Convolamine's key properties is provided in the table below.
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Property Value Source

CAS Number 500-56-1

Molecular Formula C₁₇H₂₃NO₄ [5]

Molecular Weight 305.37 g/mol [5]

Recommended Solvents

DMSO, Chloroform,

Dichloromethane, Ethyl

Acetate, Acetone

Typical Stock Concentration 10 mM in 100% DMSO

Storage of Powder 2-8°C for up to 24 months

Storage of Stock Solution

Aliquot and store at -20°C or

-80°C to avoid freeze-thaw

cycles.

[6][7]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Convolamine Stock
Solution in DMSO
This protocol details the preparation of a high-concentration stock solution, which can be stored

for long-term use.

Materials:

Convolamine powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer and/or sonicator

Methodology:
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Calculation: To prepare a 10 mM stock solution, calculate the required mass of

Convolamine.

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

For 1 mL (0.001 L) of a 10 mM (0.01 mol/L) solution:

Mass (mg) = 0.01 mol/L x 0.001 L x 305.37 g/mol x 1000 mg/g = 3.05 mg

Weighing: Carefully weigh out 3.05 mg of Convolamine powder and place it into a sterile

amber vial.

Dissolution: Add 1 mL of 100% DMSO to the vial containing the Convolamine powder.

Mixing: Tightly cap the vial and vortex thoroughly. If the compound does not fully dissolve,

sonicate the vial in a water bath for 5-10 minutes until the solution is clear.

Aliquoting and Storage: To prevent degradation from repeated freeze-thaw cycles, aliquot the

10 mM stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile, amber

microcentrifuge tubes.[1] Store these aliquots at -80°C for long-term storage or -20°C for

short-term storage.
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Workflow: Convolamine Stock Solution Preparation

Start

1. Weigh 3.05 mg
Convolamine Powder

2. Add 1 mL of
100% DMSO

3. Vortex / Sonicate
until dissolved

4. Aliquot into
single-use volumes

5. Store at -80°C

End
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Convolamine's Modulation of the Sigma-1 Receptor Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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